Cas no 1356483-46-9 (2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol)

2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol is a brominated pyridine derivative featuring a trifluoromethyl alcohol moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both a bromine atom and a trifluoromethyl group enhances its reactivity, enabling selective functionalization in cross-coupling reactions and other transformations. The compound’s structural features contribute to its utility in the development of bioactive molecules, particularly in medicinal chemistry where fluorinated compounds are sought after for their improved metabolic stability and lipophilicity. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications.

2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol structure

1356483-46-9 structure

Product Name:2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol

CAS No:1356483-46-9

MF:C₈H₇BrF₃NO

MW:270.046491861343

MDL:MFCD27579693

CID:4696553

Update Time:2025-05-24

2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-(5-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol
- 2-(5-Bromo-pyridin-3-yl)-1,1,1-trifluoro-propan-2-ol
- RPYDNNYEBHKJJV-UHFFFAOYSA-N
- 2-(5-bromo-3-pyridyl)-1,1,1-trifluoro-propan-2-ol
- 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol
- MDL： MFCD27579693
- Inchi： 1S/C8H7BrF3NO/c1-7(14,8(10,11)12)5-2-6(9)4-13-3-5/h2-4,14H,1H3
- InChI Key： RPYDNNYEBHKJJV-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)C(C)(C(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 211
Topological Polar Surface Area: 33.1

2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	171506-2.500g	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol, 95%	1356483-46-9	95%	2.500g	$1733.00	2023-09-07
eNovation Chemicals LLC	Y1264367-100mg	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol	1356483-46-9	95%	100mg	$175	2024-06-06
eNovation Chemicals LLC	Y1264367-250mg	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol	1356483-46-9	95%	250mg	$270	2024-06-06
eNovation Chemicals LLC	Y1264367-1g	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol	1356483-46-9	95%	1g	$515	2024-06-06
Alichem	A029198057-1g	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol	1356483-46-9	95%	1g	567.62 USD	2021-06-01
Aaron	AR00HV0H-100mg	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol	1356483-46-9	95%	100mg	$154.00	2023-12-16
Aaron	AR00HV0H-250mg	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol	1356483-46-9	95%	250mg	$500.00	2025-02-11
Aaron	AR00HV0H-500mg	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol	1356483-46-9	95%	500mg	$350.00	2023-12-16
Aaron	AR00HV0H-1g	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol	1356483-46-9	95%	1g	$800.00	2025-02-11
Aaron	AR00HV0H-2g	2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol	1356483-46-9	95%	2g	$927.00	2023-12-16

2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol Related Literature

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Related Categories

Additional information on 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol

2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol: A Comprehensive Overview

The compound 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 1356483-46-9) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromopyridine moiety with a trifluoropropanol group. The integration of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and high-performance composites. The trifluoropropanol group contributes to the compound's hydrophobicity and thermal stability, while the bromopyridine moiety enhances its electronic properties. These attributes make it an ideal candidate for applications in aerospace and electronics industries.

In addition to its material science applications, 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol has shown promise in pharmaceutical research. Its unique structure allows for selective binding to specific biological targets, making it a potential lead compound for drug development. Recent experiments have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, opening new avenues for therapeutic interventions.

The synthesis of 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of its production. This advancement not only reduces production costs but also minimizes environmental impact, aligning with current sustainability goals in the chemical industry.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. Research indicates that 2-(5-Bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol exhibits excellent resistance to UV degradation and oxidative stress. These properties make it suitable for use in outdoor applications such as coatings and adhesives.

In conclusion, 2-(5-Bromopyridin-3-yli)-trifluoropropanol (CAS No. 1356483469) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovative research and development efforts. As advancements in synthetic methods and material science progress, this compound is poised to play an increasingly important role in shaping future technologies.